methyl 2-{[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanoyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-(1,3-dioxoisoindol-2-yl)-3-methylbutanoyl]amino]benzoate
• InChI: InChI=1S/C21H20N2O5/c1-12(2)17(23-19(25)13-8-4-5-9-14(13)20(23)26)18(24)22-16-11-7-6-10-15(16)21(27)28-3/h4-12,17H,1-3H3,(H,22,24)
• InChI Key: XFXPTUAXCNPABR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)NC1=CC=CC=C1C(=O)OC)N2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C21H20N2O5
• Molecular Weight: 380.4 g/mol

Description

Methyl 2-{[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanoyl]amino}benzoate is a useful research compound. Its molecular formula is C21H20N2O5 and its molecular weight is 380.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 380.13722174 g/mol and the complexity rating of the compound is 623. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Enhancing NMDA Receptor Function in Schizophrenia

Schizophrenia and Cognitive Efficacy

Research indicates that enhancing NMDAR-mediated neurotransmission represents a novel approach to treating schizophrenia. A study examining the add-on treatment of sodium benzoate, a D-amino acid oxidase inhibitor, showed significant improvement in symptom domains and neurocognition in patients with chronic schizophrenia, suggesting a promising direction for new drug development in this area (Lane et al., 2013).

Impact on Resistance Exercise Performance

Exercise Performance

The effects of 2-nitrooxy ethyl 2-amino 3-methylbutanoate on resistance exercise performance and blood nitrate/nitrite levels were investigated, showing a modest, non-statistically significant effect on performance, particularly at lower loads, and highlighted the need for further research with larger sample sizes to extend these findings (Bloomer et al., 2012).

Schizophrenia Treatment with Clozapine

Clozapine-Resistant Schizophrenia

A study on the efficacy and safety of sodium benzoate added to clozapine for the treatment of schizophrenia showed that both doses of sodium benzoate produced better improvement than placebo in certain symptom scales, indicating its potential as an adjunctive therapy for patients resistant to clozapine (Lin et al., 2017).

Early-Phase Alzheimer's Disease Treatment

Alzheimer's Disease Cognitive Function

Sodium benzoate's efficacy in treating early-phase Alzheimer's disease was assessed, showing significant improvement in cognitive functions over placebo. This supports D-amino acid oxidase inhibition as a novel approach for dementing processes, opening new avenues for Alzheimer's disease treatment (Lin et al., 2014).

Late-Life Depression Management

Depression, Stress, and Cognitive Function

The impact of sodium benzoate on perceived stress and cognitive function among patients with late-life depression was investigated, showing that sodium benzoate substantially improved Perceived Stress Scale scores and cognitive function compared to placebo. This suggests the potential of D-amino acid oxidase inhibition in managing perceived stress and cognitive decline among late-life depression patients (Lin et al., 2022).